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Compound of Interest

Compound Name: Tetradecyl methacrylate

Cat. No.: B110747 Get Quote

An In-depth Technical Guide to Tetradecyl Methacrylate

This technical guide provides comprehensive information on the chemical properties and safety

data for tetradecyl methacrylate, intended for researchers, scientists, and drug development

professionals.

Chemical Identification
Chemical Name: Tetradecyl 2-methylprop-2-enoate[1][2]

Synonyms: Myristyl methacrylate, Methacrylic acid, tetradecyl ester[1][3][4]

CAS Number: 2549-53-3[3][5][6]

Molecular Formula: C18H34O2[3][5][6]

Molecular Weight: 282.46 g/mol [3][4]

Physicochemical Data
The following table summarizes the key physical and chemical properties of tetradecyl
methacrylate.
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Property Value Source

Appearance
Clear light yellow liquid / White

paste
[5][6]

Boiling Point
147-154 °C @ 0.70 Torr (0.093

kPa)
[1][3][6]

Density 0.871 g/cm³ [5][6]

Flash Point 151.7 °C [5][6]

Refractive Index 1.448 @ 20 °C [1][5][6]

Vapor Pressure 0.00018 mmHg @ 25 °C [1][6]

LogP (Octanol/Water Partition

Coefficient)
7.66 [1][3]

Viscosity 6.24 mm²/s [3]

Safety and Hazard Information
Tetradecyl methacrylate is classified as an irritant and presents specific hazards that require

careful handling.

GHS Hazard Classification
Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H400 Very toxic to aquatic life

H410 Very toxic to aquatic life with long lasting effects

Source:[4][7]
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Toxicological Data
Test Species Value Source

LC50 (Lethal

Concentration, 50%)
Leuciscus idus (Orfe) 470 mg/L / 48 hr [1]

Safety Precautions and Personal Protective Equipment
(PPE)
The following table outlines the recommended precautionary statements and PPE for handling

tetradecyl methacrylate.

Precautionary Code Description

P261 Avoid breathing mist, vapours or spray.

P273 Avoid release to the environment.

P280 Wear protective gloves, eye protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source:[4][7][8]

Experimental Protocols: Safe Handling and Storage
Detailed experimental protocols for specific applications of tetradecyl methacrylate are

beyond the scope of this guide. However, the following protocols for safe handling and storage

are critical for any laboratory setting.

Handling Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecyl-methacrylate
https://www.benchchem.com/product/b110747?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9916791.htm
https://www.tcichemicals.com/BE/en/sds/M0083_EU_6N.pdf
https://www.ambeed.com/products/2549-53-3.html
https://www.benchchem.com/product/b110747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle tetradecyl methacrylate in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation of vapors.[7][9]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene) to prevent skin contact.

Eye Protection: Use safety goggles or a face shield to protect against splashes.[7]

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are

high, use a NIOSH/MSHA-approved respirator with organic vapor cartridges.[9]

Lab Coat: A standard lab coat should be worn.

Avoiding Contamination: Do not eat, drink, or smoke in areas where tetradecyl
methacrylate is handled.[8] Wash hands thoroughly after handling.[8]

Spill Management: In case of a spill, absorb the material with an inert absorbent material and

place it in a suitable container for disposal.

Storage Protocol
Inhibitor and Oxygen: Tetradecyl methacrylate is often supplied with a stabilizer like MEHQ

(monomethyl ether of hydroquinone), which requires the presence of oxygen to be effective.

Therefore, it must be stored under an air atmosphere, not an inert gas like nitrogen.[6]

Temperature and Light: Store in a cool, dry, and dark place away from direct sunlight and

heat sources to prevent premature polymerization.[1][7]

Container: Keep the container tightly closed and in a well-ventilated area.[7][9]

Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.[7]

Workflow for Safe Handling of Tetradecyl
Methacrylate
The following diagram illustrates the lifecycle of tetradecyl methacrylate within a research

environment, emphasizing key safety checkpoints.
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Caption: Workflow for the safe procurement, storage, handling, and disposal of tetradecyl
methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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